2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid

• IUPAC Name: 2-thiophen-2-ylsulfonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• InChI: InChI=1S/C14H13NO4S2/c16-14(17)12-8-10-4-1-2-5-11(10)9-15(12)21(18,19)13-6-3-7-20-13/h1-7,12H,8-9H2,(H,16,17)
• InChI Key: BLLKGHBDKCMCSU-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(CC2=CC=CC=C21)S(=O)(=O)C3=CC=CS3)C(=O)O
• Molecular Formula: C14H13NO4S2
• Molecular Weight: 323.4 g/mol

Description

2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid is a chemical compound with the CAS Number: 1008267-14-8. It has a molecular weight of 323.39. The IUPAC name for this compound is 2-(2-thienylsulfonyl)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H13NO4S2/c16-14(17)12-8-10-4-1-2-5-11(10)9-15(12)21(18,19)13-6-3-7-20-13/h1-7,12H,8-9H2,(H,16,17). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 323.39. It is recommended to be stored at room temperature.

Scientific Research Applications

Antimicrobial Activity

A study explored the antimicrobial activity of novel thiourea, hydrazine, and fused pyrimidine derivatives containing sulfonamido moieties, highlighting the potential of sulfonamide-based compounds in developing new antimicrobial agents (El-Gaby et al., 2002).

Asymmetric Synthesis

Research on the asymmetric synthesis of 1,2,3,4-tetrahydroquinoline-2-carboxylate esters using P-chiral, N-phosphoryl sulfonamide Brønsted acids in biomimetic transfer hydrogenation was conducted, indicating the value of these compounds in creating bioisosteres for drug discovery (Mbaezue et al., 2023).

Heterocyclic Synthesis

The synthesis of novel heterocyclic systems incorporating a partially hydrogenated spiro[isoquinoline-4,4'-(2H)-pyran] fragment was reported, showing the diversity in creating complex heterocyclic frameworks for potential applications in organic synthesis and drug development (Kisel et al., 2002).

Microwave-Assisted Synthesis

A study demonstrated the microwave-assisted synthesis of 2-amino-thiophene-3-carboxylic derivatives under solvent-free conditions, showcasing the efficiency of microwave irradiation in synthesizing thiophene derivatives, which are valuable in various chemical syntheses (Huang et al., 2005).

Crystal Structures

Research on the crystal structures of new carbazole derivatives provided insights into the structural aspects of carbazole moieties with potential implications in material science and organic electronics (Madhan et al., 2022).